10.1039/C5AN00093A | DNA/RNA chimera templates improve the emission intensity and target the accessibility of silver nanocluster-based sensors for human microRNA detection†

DNA/RNA chimera templates improve the emission intensity and target the accessibility of silver nanocluster-based sensors for human microRNA detection†

Analyst Pub Date: 2015-02-25 DOI: 10.1039/C5AN00093A

Abstract

In recent years microRNAs (miRNAs) have been established as important biomarkers in a variety of diseases including cancer, diabetes, cardiovascular disease, aging, Alzheimer's disease, asthma, autoimmune disease and liver diseases. As a consequence, a variety of monitoring methods for miRNAs have been developed, including a fast and simple method for miRNA detection by exploitation of the unique photoluminescence of DNA-templated silver nanoclusters (DNA/AgNCs). To increase the versatility of the AgNC-based method, we have adopted DNA/RNA chimera templates for AgNC-based probes, allowing response from several human miRNAs which are hardly detectable with DNA-based probes. Here, we demonstrate in detail the power of DNA/RNA chimera/AgNC probes in detecting two human miRNAs, let-7a and miR-200c. The DNA/RNA chimera-based probes are highly efficient to determine the level of miRNAs in several human cell lines.

Share View Original Text

Recommended Literature

[1] High electroactive material loading on a carbon nanotube/carbon nanofiber as an advanced free-standing electrode for asymmetric supercapacitors† Yingchun Zhu,Bingshe Xu,Xueji ZhangChem. Commun., 2019,55, 4083-4086 10.1039/C9CC01277J
[2] Current research and future perspectives of phytase bioprocessing K. Bhavsar,J. M. KhireRSC Adv., 2014,4, 26677-26691 10.1039/C4RA03445G
[3] Ultrasonic-assisted fabrication of F-MOFs: morphology and types of pillar-dependent sensing performance to phenolic NAC detection† Monika Joharian,Ali MorsaliNew J. Chem., 2021,45, 20869-20876 10.1039/D1NJ03817F
[4] A carboxylic acid functionalized benzimidazole-based supramolecular gel with multi-stimuli responsive properties† Hong Yao,Hong-Ping Wu,Jing Chang,Qi Lin,Tai-Bao Wei,You-Ming ZhangNew J. Chem., 2016,40, 4940-4944 10.1039/C5NJ03422A
[5] Electroless deposition of RuO2-based nanoparticles for energy conversion applications† Chi-Chang Hu,Tzu-Ho Wu,Yung-Jung HsuRSC Adv., 2019,9, 4239-4245 10.1039/C8RA07810F
[6] Predictive proteochemometric models for kinases derived from 3D protein field-based descriptors†‡ Peteris Prusis,Henri Xhaard,Gerd WohlfahrtMed. Chem. Commun., 2016,7, 1007-1015 10.1039/C5MD00556F
[7] Quantitative method for determining the concentration of mercury(II) sulphide in soils and sediments Analyst, 1989,114, 823-825 10.1039/AN9891400823
[8] Nanoconfinement effects on structural anomalies in imidazolium ionic liquids† Sergey A. Prikhod'ko,Nicolay Yu. AdoninNanoscale, 2020,12, 23480-23487 10.1039/D0NR06961B
[9] Interferences in the determination of chromium in plant materials and soil samples by flame atomic absorption spectrometry Analyst, 1988,113, 585-590 10.1039/AN9881300585
[10] Contents and Chemical Biology Org. Biomol. Chem., 2007,5, 3387-3398 10.1039/B715247G

Journal Name：Analyst

Research Products

2-biphenyl isothiocyanate

CAS no.: 19394-61-7
Dysprosium(III) chloride hexahydrate

CAS no.: 15059-52-6
D-Tyrosinamide,D-tyrosyl-L-isoleucyl-L-asparaginyl-L-leucyl-L-isoleucyl-D-threonyl-L-arginyl-L-glutaminyl-L-arginyl-(9CI)

CAS no.: 163887-48-7
Carbonimidodithioicacid, cyano-, 3-fluorophenyl methyl ester (9CI)

CAS no.: 152382-01-9
Tetramethylammonium triacetoxyborohydride

CAS no.: 109704-53-2
Methyl 5-methylisoxazole-4-carboxylate

CAS no.: 100047-54-9
3-(piperazin-1-yl)-1H-indole

CAS no.: 149669-53-4
2,2,2-trichloro-1-(1-methyl-4-nitro-1H-pyrrol-2-yl)ethan-1-one

CAS no.: 120122-47-6
Ethyl 2-Amino-4-propyl-5-pyrimidinecarboxylate

CAS no.: 127957-83-9
(R)-5-(2-Aminopropyl)-2-methoxybenzenesulfonamide hydrochloride

CAS no.: 112101-75-4